Pyromellitic dianhydride
Pyromellitic dianhydride
Pyromellitic dianhydride (PMDA) is an acidic anhydride that can be used as a repair agent and as a chain extender in the formation of polyethylene terephthalate (PET) based chain extensions. It is mainly used in the production of thermoplastics and other coating applications.
Brand Name:
Vulcanchem
CAS No.:
89-32-7
VCID:
VC21172891
InChI:
InChI=1S/C10H2O6/c11-7-3-1-4-6(10(14)16-8(4)12)2-5(3)9(13)15-7/h1-2H
SMILES:
C1=C2C(=CC3=C1C(=O)OC3=O)C(=O)OC2=O
Molecular Formula:
C10H2O6
C6H2(C2O3)2
C10H2O6
C6H2(C2O3)2
C10H2O6
Molecular Weight:
218.12 g/mol
Pyromellitic dianhydride
CAS No.: 89-32-7
Cat. No.: VC21172891
Molecular Formula: C10H2O6
C6H2(C2O3)2
C10H2O6
Molecular Weight: 218.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyromellitic dianhydride (PMDA) is an acidic anhydride that can be used as a repair agent and as a chain extender in the formation of polyethylene terephthalate (PET) based chain extensions. It is mainly used in the production of thermoplastics and other coating applications. |
|---|---|
| CAS No. | 89-32-7 |
| Molecular Formula | C10H2O6 C6H2(C2O3)2 C10H2O6 |
| Molecular Weight | 218.12 g/mol |
| IUPAC Name | furo[3,4-f][2]benzofuran-1,3,5,7-tetrone |
| Standard InChI | InChI=1S/C10H2O6/c11-7-3-1-4-6(10(14)16-8(4)12)2-5(3)9(13)15-7/h1-2H |
| Standard InChI Key | ANSXAPJVJOKRDJ-UHFFFAOYSA-N |
| SMILES | C1=C2C(=CC3=C1C(=O)OC3=O)C(=O)OC2=O |
| Canonical SMILES | C1=C2C(=CC3=C1C(=O)OC3=O)C(=O)OC2=O |
| Boiling Point | 397-400 °C |
| Colorform | White powde |
| Melting Point | 286 °C 287 °C |
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